Orthosteric Agonism vs. PAMs
Direclidine (NBI-1117568) is characterized as an M4-selective orthosteric agonist that binds the acetylcholine orthosteric site and directly activates the receptor independently of endogenous acetylcholine (ACh) tone [1]. In contrast, emraclidine (CVL-231) is an M4 positive allosteric modulator (PAM) that binds a distinct allosteric site and requires cooperativity with ACh for receptor activation [2]. This mechanistic distinction is functionally meaningful: orthosteric agonism ensures full receptor activation regardless of fluctuating endogenous ACh levels, which may be relevant in disease states with altered cholinergic tone [1]. The design of emraclidine explicitly targets an allosteric domain to achieve M4 subtype selectivity, whereas direclidine achieves subtype selectivity through structure-based drug design targeting the orthosteric pocket [2]. Both approaches have advanced to clinical trials, but their dependence on endogenous neurotransmission differs fundamentally [3].
| Evidence Dimension | Mechanism of M4 receptor activation and dependence on endogenous acetylcholine |
|---|---|
| Target Compound Data | Orthosteric agonist; direct M4 activation; acetylcholine-independent [1] |
| Comparator Or Baseline | Emraclidine: Positive allosteric modulator (PAM); requires cooperativity with acetylcholine for M4 activation [2] |
| Quantified Difference | Qualitative mechanistic difference — orthosteric agonism vs. allosteric modulation; no quantitative ACh-dependence ratio publicly available |
| Conditions | Mechanistic classification based on receptor pharmacology and disclosed mechanism of action [REFS-1, REFS-2, REFS-3] |
Why This Matters
For preclinical or clinical studies in conditions with potentially compromised cholinergic tone (e.g., Alzheimer's disease, where basal forebrain cholinergic neurons degenerate), an ACh-independent orthosteric agonist may provide more consistent target engagement than a PAM that depends on residual ACh levels.
- [1] Neurocrine Biosciences. Neurocrine Biosciences Initiates Phase 3 Registrational Program for NBI-1117568 as Potential Treatment for Adults with Schizophrenia. Press Release, April 30, 2025. View Source
- [2] Design and Synthesis of Clinical Candidate PF-06852231 (CVL-231): A Brain Penetrant, Selective, Positive Allosteric Modulator of the M4 Muscarinic Acetylcholine Receptor. Journal of Medicinal Chemistry, 2024; 67(13): 10831-10847. View Source
- [3] Liu B, et al. The Prosperity and Adversity of M4 Muscarinic Acetylcholine Receptor Activators in the Treatment of Neuropsychiatric Disorders. Journal of Medicinal Chemistry, 2025; 68(8): 7932-7954. View Source
